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Compound of Interest

Compound Name: Edgeworoside C

Cat. No.: B12378355

Edgeworoside C: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Edgeworoside C is a natural compound that has garnered interest within the scientific
community. This technical guide provides a concise summary of its core physicochemical
properties and the methodologies for its isolation, serving as a foundational resource for
researchers investigating this molecule.

Core Molecular Data

The fundamental molecular characteristics of Edgeworoside C are summarized below.

Property Value
Molecular Formula C24H20010
Molecular Weight 468.41 g/mol
CAS Number 126221-40-7

Experimental Protocols
Isolation of Edgeworoside C from Edgeworthia
chrysantha Lindl.
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A key method for obtaining pure Edgeworoside C is through its isolation from the stems and
barks of Edgeworthia chrysantha Lindl. High-Speed Counter-Current Chromatography
(HSCCC) has been successfully employed for this purpose.

1. Plant Material and Extraction:

e The dried and powdered stems and barks of Edgeworthia chrysantha Lindl. are extracted
with a suitable solvent, such as methanol or ethanol, to create a crude extract.

e The crude extract is then partitioned with n-butanol to obtain an n-butanol extract containing
Edgeworoside C.

2. High-Speed Counter-Current Chromatography (HSCCC) Protocol:

e Solvent System: A two-phase solvent system is prepared with a composition of ethyl acetate-
ethanol-water at a volume ratio of 15:1:15 (v/v/v).

e Procedure:

[¢]

The upper and lower phases of the solvent system are separated after equilibration.
o The HSCCC column is filled with the stationary phase (the upper phase).

o The apparatus is rotated at a specific speed (e.g., 800 rpm), and the mobile phase (the
lower phase) is pumped through the column at a defined flow rate.

o Once hydrodynamic equilibrium is reached, the n-butanol extract, dissolved in a small
volume of the biphasic solvent system, is injected into the column.

o The effluent from the column outlet is continuously monitored by a UV detector.
o Fractions are collected based on the resulting chromatogram.

o Fractions containing Edgeworoside C are pooled and concentrated under reduced
pressure to yield the purified compound.

3. Purity Analysis:
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e The purity of the isolated Edgeworoside C is determined using High-Performance Liquid
Chromatography (HPLC).

Logical Workflow for Isolation

The following diagram illustrates the general workflow for the isolation and purification of
Edgeworoside C.
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Caption: Workflow for the isolation of Edgeworoside C.

Biological Activity and Signaling Pathways
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Currently, there is a notable lack of specific, publicly available data on the detailed biological
activities and associated signaling pathways of purified Edgeworoside C. While it is suggested
for use in pharmacological experiments and activity screening, comprehensive studies detailing
its specific effects (e.g., anti-inflammatory, antioxidant, anticancer) and its mechanisms of
action are not readily found in the scientific literature. Further research is required to elucidate
the pharmacological profile of this compound.

 To cite this document: BenchChem. [Edgeworoside C molecular formula and weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12378355#edgeworoside-c-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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